Cas no 62842-31-3 (Acetonitrile, [methyl(1-methylethyl)amino]-)

• Product Name: Acetonitrile, [methyl(1-methylethyl)amino]-
• CAS No: 62842-31-3
• MF: C₆H₁₂N₂
• MW: 112.172881126404
• CID: 430024
• PubChem ID: 10534635
• Update Time: 2025-08-03

Acetonitrile, [methyl(1-methylethyl)amino]- Chemical and Physical Properties

Names and Identifiers

• Acetonitrile, [methyl(1-methylethyl)amino]-
• 2-[methyl(propan-2-yl)amino]acetonitrile
• 2-(Isopropyl(methyl)amino)acetonitrile
• DTXSID70441300
• 62842-31-3
• AKOS000177748
• SCHEMBL5984205

• Inchi： 1S/C6H12N2/c1-6(2)8(3)5-4-7/h6H,5H2,1-3H3
• InChI Key： OKVCJTAEKCLWKS-UHFFFAOYSA-N
• SMILES： N(C)(CC#N)C(C)C

Computed Properties

• Exact Mass: 112.10016
• Monoisotopic Mass: 112.100048391g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 8
• Rotatable Bond Count: 2
• Complexity: 98.3
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 27Ų

Experimental Properties

• PSA: 27.03